3-(1-Bromoethyl)-1,2-benzisoxazole

• Molecular Formula: C9H8BrNO
• Molecular Weight: 226.07 g/mol
• IUPAC Name: 3-(1-bromoethyl)-1,2-benzoxazole
• InChI: InChI=1S/C9H8BrNO/c1-6(10)9-7-4-2-3-5-8(7)12-11-9/h2-6H,1H3
• InChI Key: MJXLKCWEDKMNHR-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=NOC2=CC=CC=C21)Br

Description

3-(1-Bromoethyl)-1,2-benzisoxazole is a useful research compound. Its molecular formula is C9H8BrNO and its molecular weight is 226.07 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 5.3 g of 3-ethyl-1,2-benzisoxazole, 6.4 g of N-bromosuccinimide and 50 ml of carbon tetrachloride is refluxed for 1 h. Afterwards c. 50 mg of α,α-azoisobutyro-nitrile are added and the mixture is refluxed for a further 1 h. After cooling and filtering the mixture, the filtrate is concentrated under vacuum. The crude product is purified by chromatography over silica gel with ethyl acetate/hexane (1:1) to give 3-(1-bromoethyl)-1,2-benzisoxazole as an oil.